Cas no 29486-87-1 (Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI))

Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI) structure
29486-87-1 structure
Product Name:Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI)
CAS No:29486-87-1
MF:C20H25BrN6O11P2
MW:667.297625303268
CID:270031
PubChem ID:193654
Update Time:2025-04-19

Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), P'-[3-[3-(bromoacetyl)pyridinio]propyl] ester,inner salt (9CI)
    • 29486-87-1
    • 3-Bppapp
    • 5'-o-{[({3-[3-(bromoacetyl)pyridinium-1-yl]propoxy}phosphinato)oxy](hydroxy)phosphoryl}adenosine
    • Adenosine 5'-(trihydrogen diphosphate), mono(3-(3-(bromoacetyl)pyridino)propyl) ester, hydroxide, inner salt
    • 3-((3-Bromoacetylpyridinio)propyl)adenosine pyrophosphate
    • 349099-89-4
    • [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 3-[3-(2-bromoacetyl)pyridin-1-ium-1-yl]propyl phosphate
    • DTXSID00276723
    • Inchi: 1S/C20H25BrN6O11P2/c21-7-13(28)12-3-1-4-26(8-12)5-2-6-35-39(31,32)38-40(33,34)36-9-14-16(29)17(30)20(37-14)27-11-25-15-18(22)23-10-24-19(15)27/h1,3-4,8,10-11,14,16-17,20,29-30H,2,5-7,9H2,(H3-,22,23,24,31,32,33,34)/t14-,16-,17-,20-/m1/s1
    • InChI Key: DGUCVAXIFNJSTB-WVSUBDOOSA-N
    • SMILES: BrCC(C1=CC=C[N+](=C1)CCCOP(=O)([O-])OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)=O

Computed Properties

  • Exact Mass: 666.02415
  • Monoisotopic Mass: 666.02399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 13
  • Complexity: 966
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 245Ų

Experimental Properties

  • PSA: 245.38
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